5-[4-(2,3-Dichlorophenyl)sulfonylpiperazin-1-yl]sulfonyl-2-hydroxybenzoic acid

• IUPAC Name: 5-[4-(2,3-dichlorophenyl)sulfonylpiperazin-1-yl]sulfonyl-2-hydroxybenzoic acid
• InChI: InChI=1S/C17H16Cl2N2O7S2/c18-13-2-1-3-15(16(13)19)30(27,28)21-8-6-20(7-9-21)29(25,26)11-4-5-14(22)12(10-11)17(23)24/h1-5,10,22H,6-9H2,(H,23,24)
• InChI Key: YFVFEIAKZVYQFR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1S(=O)(=O)C2=CC(=C(C=C2)O)C(=O)O)S(=O)(=O)C3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C17H16Cl2N2O7S2
• Molecular Weight: 495.4 g/mol

Description

5-[4-(2,3-Dichlorophenyl)sulfonylpiperazin-1-yl]sulfonyl-2-hydroxybenzoic acid, also known as DIDS, is a chemical compound that has been extensively studied for its biochemical and physiological effects. DIDS is a sulfonamide derivative that has been shown to inhibit anion transporters in various cell types.

Mechanism of Action

5-[4-(2,3-Dichlorophenyl)sulfonylpiperazin-1-yl]sulfonyl-2-hydroxybenzoic acid inhibits anion transporters by binding to a specific site on the transporter protein. The binding of this compound to the transporter protein induces a conformational change that inhibits the transport of anions across the cell membrane. This compound has been shown to be a non-competitive inhibitor of anion transporters.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. Inhibition of anion transport by this compound can lead to changes in cell volume, pH, and membrane potential. This compound has been shown to inhibit the activity of ion channels, such as the cystic fibrosis transmembrane conductance regulator (CFTR) and the ATP-sensitive potassium channel (KATP). This compound has also been shown to inhibit the activity of enzymes, such as carbonic anhydrase and phospholipase A2.

Advantages and Limitations for Lab Experiments

5-[4-(2,3-Dichlorophenyl)sulfonylpiperazin-1-yl]sulfonyl-2-hydroxybenzoic acid has several advantages as a tool for studying anion transporters. It is a specific inhibitor of anion transporters and does not affect other transporters or channels. This compound is also stable and can be used in a variety of experimental conditions. However, this compound has some limitations as a tool for studying anion transporters. It is a non-competitive inhibitor, which means that it may not completely block anion transport in all experimental conditions. This compound can also have off-target effects on other proteins, which can complicate data interpretation.

Future Directions

For research on 5-[4-(2,3-Dichlorophenyl)sulfonylpiperazin-1-yl]sulfonyl-2-hydroxybenzoic acid and anion transporters include studying the physiological and pathological roles of anion transporters, developing more specific inhibitors of anion transporters, and using this compound as a tool for drug discovery.

Synthesis Methods

5-[4-(2,3-Dichlorophenyl)sulfonylpiperazin-1-yl]sulfonyl-2-hydroxybenzoic acid can be synthesized by reacting 2-hydroxybenzoic acid with piperazine and 2,3-dichlorobenzenesulfonyl chloride. The reaction yields this compound as a white crystalline solid with a melting point of 200-202 °C.

Scientific Research Applications

5-[4-(2,3-Dichlorophenyl)sulfonylpiperazin-1-yl]sulfonyl-2-hydroxybenzoic acid has been extensively studied for its effects on anion transporters in various cell types. It has been shown to inhibit chloride transport in red blood cells, epithelial cells, and neurons. This compound has also been shown to inhibit bicarbonate transport in the pancreas and kidney. This compound has been used as a tool to study the physiological and pathological roles of anion transporters in various tissues.